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Compound of Interest

Compound Name: 2-(5-fluoro-1H-indol-3-yl)ethanol

Cat. No.: B012393

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorotryptophol, identified by the CAS number 101349-12-6, is a fluorinated derivative of the
tryptophol molecule. Its chemical name is 2-(5-Fluoro-1H-indol-3-yl)ethanol. This compound
has garnered interest in the pharmaceutical and research sectors primarily as a key
intermediate and a potential impurity in the synthesis of more complex molecules, notably the
novel analgesic Cebranopadol.[1] The introduction of a fluorine atom onto the indole ring can
significantly alter the parent molecule's physicochemical properties, metabolic stability, and
biological activity. This guide provides a comprehensive overview of the synthesis,
characterization, and known biological context of 5-Fluorotryptophol, offering valuable insights
for professionals in drug discovery and development.

Physicochemical Properties

A clear understanding of the physicochemical properties of 5-Fluorotryptophol is fundamental
for its application in synthesis and analysis. The key properties are summarized in the table
below.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b012393?utm_src=pdf-interest
https://www.benchchem.com/product/b012393?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23523525/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 101349-12-6 [1]
Molecular Formula C10H10FNO [2]
Molecular Weight 179.19 g/mol [2]
Appearance Off-white to brown powder or 3]
crystals
Melting Point 270-280 °C [4]
Purity >97% [2]

Synthesis of 5-Fluorotryptophol

The primary route for the synthesis of 5-Fluorotryptophol is the Fischer indole synthesis.[5][6]
This classic method in organic chemistry allows for the formation of the indole ring system from
a substituted phenylhydrazine and an aldehyde or ketone under acidic conditions.[6]

Fischer Indole Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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